3-(3-chloropropanamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide

• IUPAC Name: 3-(3-chloropropanoylamino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H17ClN2O5/c21-8-7-17(24)23-18-13-3-1-2-4-14(13)28-19(18)20(25)22-12-5-6-15-16(11-12)27-10-9-26-15/h1-6,11H,7-10H2,(H,22,25)(H,23,24)
• InChI Key: KAKFCWPINQGSPU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)CCCl
• Molecular Formula: C20H17ClN2O5
• Molecular Weight: 400.8 g/mol
• CAS No.: 888465-81-4

Description

The compound is a complex organic molecule that contains several functional groups, including a chloropropanamido group, a dihydrobenzo[b][1,4]dioxin group, and a benzofuran group. These groups suggest that the compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of similar compounds is largely planar, but slightly kinked, leading to a dihedral angle between the planes of the benzene rings at either side of the molecule.

Scientific Research Applications

Synthesis and Potential Applications

• Synthesis of Novel Compounds : A study by Abu‐Hashem et al. (2020) focused on the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, exhibiting COX-1/COX-2 inhibition along with analgesic and anti-inflammatory activities. These compounds share a structural motif with benzofurans, indicating potential applications in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial and Anticancer Properties : Research by Abdelhamid, Fahmi, & Basma S. Baaui (2012) on the synthesis of new triazolino[4,3‐a]pyrimidines, 1,3,4‐thiadiazoles, and 5‐Arylazothiazoles incorporating the benzofuran moiety demonstrated significant antimicrobial and anticancer activities. This showcases the benzofuran scaffold's potential in creating effective therapeutic agents (Abdelhamid, Fahmi, & Basma S. Baaui, 2012).

• Diverse Biological Activities : The synthesis and evaluation of new pyrazole- and tetrazole-related C-nucleosides with modified sugar moieties, as conducted by Popsavin et al. (2002), revealed moderate inhibitors against tumor cell lines, indicating the versatility of benzofuran derivatives in drug development (Popsavin et al., 2002).

Advanced Synthetic Techniques

• Microwave-Assisted Synthesis : Faty, Youssef, & A. Youssef (2011) demonstrated the microwave-assisted synthesis of novel Pyrido[3,2-f][1,4]thiazepines, achieving better yields in shorter times than traditional methods. This highlights advanced synthesis techniques for benzofuran derivatives, potentially applicable to the compound (Faty, Youssef, & A. Youssef, 2011).